Cas no 2680807-54-7 ({3-(tert-butoxy)carbonylbicyclo1.1.1pentan-1-yl}carbamic acid)

• Product Name: {3-(tert-butoxy)carbonylbicyclo1.1.1pentan-1-yl}carbamic acid
• CAS No: 2680807-54-7
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5649929
• PubChem ID: 165910092
• Update Time: 2025-06-08

{3-(tert-butoxy)carbonylbicyclo1.1.1pentan-1-yl}carbamic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274966
• {3-[(tert-butoxy)carbonyl]bicyclo[1.1.1]pentan-1-yl}carbamic acid
• 2680807-54-7
• {3-(tert-butoxy)carbonylbicyclo1.1.1pentan-1-yl}carbamic acid

• Inchi： 1S/C11H17NO4/c1-9(2,3)16-7(13)10-4-11(5-10,6-10)12-8(14)15/h12H,4-6H2,1-3H3,(H,14,15)
• InChI Key： ITSDZIWDCFHRSM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC(C1)(C2)NC(=O)O)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Additional information on {3-(tert-butoxy)carbonylbicyclo1.1.1pentan-1-yl}carbamic acid

Introduction to CAS No. 2680807-54-7: {3-(tert-butoxy)carbonylbicyclo[1.1.1]pentan-1-yl}carbamic acid

{3-(tert-butoxy)carbonylbicyclo[1.1.1]pentan-1-yl}carbamic acid, also known by its CAS number 2680807-54-7, is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamic acids, which are derivatives of carbamic acid (NH2COOH) with various substituents attached to the nitrogen and carbonyl groups. The specific structure of this compound, featuring a tert-butoxycarbonyl (Boc) protecting group and a bicyclo[1.1.1]pentane core, makes it particularly interesting for its potential applications in drug development and synthetic chemistry.

The bicyclo[1.1.1]pentane scaffold is a highly strained and rigid cyclic structure that has been explored for its unique properties in drug design. The rigidity and conformational constraints imposed by this scaffold can influence the binding affinity and selectivity of molecules, making it a valuable tool in the design of bioactive compounds. The tert-butoxycarbonyl (Boc) protecting group, on the other hand, is commonly used in organic synthesis to protect amino groups during multi-step reactions, ensuring that the final product retains its desired functionality.

Recent studies have highlighted the potential of {3-(tert-butoxy)carbonylbicyclo[1.1.1]pentan-1-yl}carbamic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with a similar bicyclo[1.1.1]pentane core exhibited potent activity against specific protein-protein interactions (PPIs), which are often challenging targets in drug discovery due to their large and flat interaction surfaces. The rigid nature of the bicyclo[1.1.1]pentane scaffold was found to enhance the binding affinity and selectivity of these compounds, making them promising candidates for further development.

In another study, researchers at a leading pharmaceutical company investigated the use of {3-(tert-butoxy)carbonylbicyclo[1.1.1]pentan-1-yl}carbamic acid as a key intermediate in the synthesis of novel inhibitors for a specific enzyme involved in cancer progression. The Boc protecting group played a crucial role in facilitating the synthesis by allowing controlled deprotection steps, ensuring that the final product retained its desired biological activity.

The synthetic accessibility of {3-(tert-butoxy)carbonylbicyclo[1.1.1]pentan-1-yl}carbamic acid has also been improved through recent advancements in synthetic methods. A notable example is the development of a highly efficient and scalable route using transition-metal-catalyzed reactions, which has significantly reduced the cost and complexity of producing this compound on a larger scale. This improvement has opened up new avenues for its application in both academic research and industrial settings.

From a pharmacological perspective, {3-(tert-butoxy)carbonylbicyclo[1.1.1]pentan-1-yl}carbamic acid has shown promising results in preclinical studies for its potential as an antiviral agent. Specifically, it has been found to inhibit viral replication by interfering with key viral enzymes, suggesting its potential as a lead compound for further optimization and development into therapeutic agents.

In conclusion, {3-(tert-butoxy)carbonylbicyclo[1.1.1]pentan-1-yl}carbamic acid (CAS No. 2680807-54-7) is a versatile and structurally unique compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its rigid bicyclo[1.1.1]pentane core and Boc protecting group make it an attractive candidate for drug design, synthetic chemistry, and biological applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.